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Compound of Interest

Compound Name: Tropolone

Cat. No.: B020159 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemicals is paramount. Tropolone, a non-benzenoid aromatic compound with

applications in various research fields, requires careful management due to its hazardous

properties.[1][2][3] Adherence to proper disposal protocols is essential not only for regulatory

compliance but also for the protection of personnel and the environment.

Immediate Safety and Handling
Before disposal, it is crucial to handle Tropolone with appropriate personal protective

equipment (PPE). This includes wearing chemical splash goggles, protective gloves, and a

chemical apron.[4][5] Work should be conducted in a well-ventilated area, and dust formation

should be avoided. In case of a spill, the material should be vacuumed or swept up and placed

into a suitable, labeled disposal container. It is imperative to prevent Tropolone from entering

drains or waterways as it is very toxic to aquatic life with long-lasting effects.

Quantitative Data Summary
The following table summarizes the key hazard classifications and disposal-related information

for Tropolone, compiled from various safety data sheets.
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Parameter Value / Classification Source

UN Number 3261

UN Proper Shipping Name

CORROSIVE SOLID, ACIDIC,

ORGANIC, N.O.S. (α-

tropolone)

GHS Hazard Statements

H314 (Causes severe skin

burns and eye damage), H317

(May cause an allergic skin

reaction), H410 (Very toxic to

aquatic life with long lasting

effects)

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant or industrial combustion

plant.

Flash Point > 110 °C (> 230 °F)

Step-by-Step Disposal Protocol
The proper disposal of Tropolone is a regulated process that necessitates a structured

approach to ensure safety and compliance.

Step 1: Waste Identification and Classification

Chemical waste generators must first determine if the discarded Tropolone is classified as a

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) or other regional

and local regulations.

Tropolone is generally considered a hazardous waste due to its corrosive and ecotoxic

properties.

Step 2: Segregation and Storage

Store Tropolone waste in its original or a compatible, tightly closed container.
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Do not mix Tropolone waste with other chemical waste streams.

Label the waste container clearly as "Hazardous Waste - Tropolone" and include any other

required hazard warnings.

Store the waste in a designated, well-ventilated, and secure area, away from incompatible

materials such as strong oxidizing agents.

Step 3: Arrange for Professional Disposal

Contact a licensed hazardous waste disposal company to arrange for the collection and

disposal of Tropolone waste.

Provide the disposal company with the Safety Data Sheet (SDS) for Tropolone to ensure

they have all the necessary information for safe handling and transport.

Waste material must be disposed of in accordance with national and local regulations.

Step 4: Documentation

Maintain detailed records of the amount of Tropolone waste generated, its storage location,

and the date of disposal.

Keep copies of all waste transfer notes and certificates of disposal provided by the waste

management company. These documents are crucial for regulatory audits.

Tropolone Waste Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of Tropolone waste in a laboratory setting.
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Tropolone Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of Tropolone waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Tropolone, thereby protecting their personnel and minimizing their environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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